Cas no 63614-44-8 (Adenosine, 8-(ethylthio)-)

• Product Name: Adenosine, 8-(ethylthio)-
• CAS No: 63614-44-8
• MF: C₁₂H₁₇N₅O₄S
• MW: 327.359480619431
• CID: 1655016
• Update Time: 2024-09-12

Adenosine, 8-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-(ethylthio)-

• Inchi： 1S/C12H17N5O4S/c1-2-22-12-16-6-9(13)14-4-15-10(6)17(12)11-8(20)7(19)5(3-18)21-11/h4-5,7-8,11,18-20H,2-3H2,1H3,(H2,13,14,15)/t5-,7-,8-,11-/m1/s1
• InChI Key： CZRZPNNAKQLGLZ-IOSLPCCCSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2SCC)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 327.10031

Experimental Properties

• Density: 1.88±0.1 g/cm3(Predicted)
• Melting Point: 176 °C
• Boiling Point: 694.9±65.0 °C(Predicted)
• PSA: 139.54
• pka: 12.97±0.70(Predicted)